(1R,2R)-2-(tert-Butyl)cyclopropylboronic Acid

• Molecular Formula: C7H15BO2
• Molecular Weight: 142.01 g/mol
• IUPAC Name: (2-tert-butylcyclopropyl)boronic acid
• InChI: InChI=1S/C7H15BO2/c1-7(2,3)5-4-6(5)8(9)10/h5-6,9-10H,4H2,1-3H3
• InChI Key: UPPDXDIPPWGOAC-UHFFFAOYSA-N
• Canonical SMILES: B(C1CC1C(C)(C)C)(O)O

Description

MFCD23381483 is a chemical compound with unique properties and applications in various scientific fields. This compound has garnered attention due to its potential uses in chemistry, biology, medicine, and industry. Understanding its synthesis, reactions, and applications can provide valuable insights into its significance and potential.

Preparation Methods

The preparation of MFCD23381483 involves specific synthetic routes and reaction conditions. The compound can be synthesized through a series of chemical reactions that require precise control of temperature, pressure, and reagents. Industrial production methods often involve large-scale synthesis techniques that ensure high yield and purity. The preparation method is designed to be simple and suitable for industrial-scale production, ensuring the compound’s stability and solubility .

Chemical Reactions Analysis

MFCD23381483 undergoes various chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions include strong oxidizing agents, reducing agents, and catalysts. The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation reactions may produce different products compared to reduction reactions .

Mechanism of Action

The mechanism of action of MFCD23381483 involves its interaction with specific molecular targets and pathways. The compound exerts its effects by binding to these targets and modulating their activity. This interaction can lead to changes in cellular processes and biochemical pathways, resulting in the compound’s observed effects. Understanding the molecular targets and pathways involved is crucial for elucidating the compound’s mechanism of action .

Comparison with Similar Compounds

MFCD23381483 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may share structural features or chemical properties, but MFCD23381483 stands out due to its specific applications and effects. Some similar compounds include those with analogous functional groups or similar molecular structures. Comparing these compounds can provide insights into the distinct characteristics and advantages of MFCD23381483 .